Cas no 2548988-21-0 (4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine)

• Product Name: 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine
• CAS No: 2548988-21-0
• MF: C₁₉H₂₂N₆
• MW: 334.418182849884
• CID: 5311689
• PubChem ID: 154853647
• Update Time: 2025-07-02

4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine
• F6791-6548
• AKOS040730722
• 2548988-21-0
• 4-[4-(2,3-Dimethylphenyl)-1-piperazinyl]-6-(1H-pyrazol-1-yl)pyrimidine

• Inchi： 1S/C19H22N6/c1-15-5-3-6-17(16(15)2)23-9-11-24(12-10-23)18-13-19(21-14-20-18)25-8-4-7-22-25/h3-8,13-14H,9-12H2,1-2H3
• InChI Key： XAJZVTXBKNVNPY-UHFFFAOYSA-N
• SMILES： C1=NC(N2C=CC=N2)=CC(N2CCN(C3=CC=CC(C)=C3C)CC2)=N1

Computed Properties

• Exact Mass: 334.19059473g/mol
• Monoisotopic Mass: 334.19059473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.3±50.0 °C(Predicted)
• pka: 5.62±0.40(Predicted)

Additional information on 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine

Comprehensive Overview of 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine (CAS No. 2548988-21-0)

The compound 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine (CAS No. 2548988-21-0) is a pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine moiety linked to a 2,3-dimethylphenyl group and a pyrazole-substituted pyrimidine core, makes it a promising candidate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology.

In recent years, the scientific community has focused on small-molecule modulators of neurological and cardiovascular targets, and 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine aligns with this trend. Its structural features suggest possible interactions with dopamine receptors and serotonin receptors, which are critical in treating disorders like Parkinson's disease and depression. This connection to neurotherapeutics makes it a subject of interest in academic and industrial labs alike.

From a synthetic chemistry perspective, the incorporation of both piperazine and pyrazole rings in 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine offers versatility in drug design. These heterocycles are known for enhancing bioavailability and binding affinity, addressing common challenges in medicinal chemistry. The compound's CAS No. 2548988-21-0 is frequently searched in databases like PubChem and Reaxys, reflecting its growing relevance in high-throughput screening campaigns.

The rise of computational drug discovery has further amplified interest in this molecule. Molecular docking studies predict favorable interactions with kinase targets, positioning it as a potential kinase inhibitor. Given the prominence of kinases in cancer research, this application aligns with trending searches in oncology drug development. Additionally, its ADME (Absorption, Distribution, Metabolism, Excretion) properties are under investigation, a key focus area for preclinical research.

Another emerging application of 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine lies in neurodegenerative disease research. With increasing global attention on Alzheimer's and multiple sclerosis, compounds like this—which may modulate neuroinflammation—are highly sought after. Its structure-activity relationship (SAR) is being explored to optimize efficacy, a topic frequently queried in cheminformatics forums.

In summary, 4-[4-(2,3-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine (CAS No. 2548988-21-0) represents a multifaceted tool for drug discovery. Its relevance to GPCRs, kinases, and neurotherapeutics ensures its place in contemporary research. As the demand for targeted therapies grows, this compound’s potential will likely continue to unfold in peer-reviewed studies and patent literature.